Cas no 75586-69-5 (Acridinium,2-amino-10-methyl-, chloride (1:1))

Acridinium,2-amino-10-methyl-, chloride (1:1) structure
75586-69-5 structure
Product Name:Acridinium,2-amino-10-methyl-, chloride (1:1)
CAS No:75586-69-5
MF:C14H13ClN2
MW:244.719422101974
CID:566942
PubChem ID:53282
Update Time:2025-04-19

Acridinium,2-amino-10-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Acridinium,2-amino-10-methyl-, chloride (1:1)
    • 10-methylacridin-10-ium-2-amine,chloride
    • 2-AMINO-10-METHYLACRIDINIUMCHLORIDE
    • 2-Amino-10-methylacridin-10-ium chloride
    • CHEMBL169937
    • 2-Amino-10-methylacridinium chloride
    • ACRIDINIUM, 2-AMINO-10-METHYL-, CHLORIDE
    • CCRIS 2113
    • DTXSID40997021
    • 75586-69-5
    • Inchi: 1S/C14H13N2.ClH/c1-16-13-5-3-2-4-10(13)8-11-9-12(15)6-7-14(11)16;/h2-9H,15H2,1H3;1H/q+1;/p-1
    • InChI Key: YSTFNVHSXUYXHR-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+]1(C)C2C=CC=CC=2C=C2C=C(C=CC=12)N

Computed Properties

  • Exact Mass: 244.0767261g/mol
  • Monoisotopic Mass: 244.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.9Ų
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